1-[2-(methylsulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide

• IUPAC Name: 1-(2-methylsulfanylpyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C11H16N4OS/c1-17-11-13-5-2-9(14-11)15-6-3-8(4-7-15)10(12)16/h2,5,8H,3-4,6-7H2,1H3,(H2,12,16)
• InChI Key: XCCZKPPPTZOARJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)N2CCC(CC2)C(=O)N
• Molecular Formula: C11H16N4OS
• Molecular Weight: 252.34 g/mol

Description

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives is a significant part of modern organic chemistry. Over the past 20 years, the design of biologically active compounds based on piperidine derivatives has developed in several priority directions, including the development of antiviral and antileukemic agents.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The structure of piperidine derivatives can be modified to enhance their biological activity.

Chemical Reactions Analysis

Piperidines are involved in a variety of intra- and intermolecular reactions leading to the formation of various piperidine derivatives. These reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely depending on their structure. These properties can influence their solubility, stability, and reactivity.

Mechanism of Action

Target of Action

The primary target of 1-[2-(methylsulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide is Protein Kinase B (PKB or Akt) . PKB is a key component of intracellular signaling pathways that regulate growth and survival . It is frequently deregulated in cancer, making it an attractive target for antitumor agents .

Mode of Action

1-[2-(methylsulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide interacts with PKB in an ATP-competitive manner . It provides nano-molar inhibitors with up to 150-fold selectivity for inhibition of PKB over the closely related kinase PKA . This compound modulates biomarkers of signaling through PKB .

Biochemical Pathways

The compound affects the phosphatidylinositol-3 kinase (PI3K) signaling pathway . The binding of extracellular growth factors to tyrosine receptor kinases at the cell surface leads to activation of PI3K, which in turn produces phosphatidylinositol-3,4,5 triphosphate (PI(3,4,5)P3) anchored to the inner side of the plasma membrane . Activated PKB signals through phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR, to promote proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival .

Pharmacokinetics

The compound has been optimized for lipophilic substitution, providing ATP-competitive, nano-molar inhibitors . Compounds containing 4-amino-4-benzylpiperidines underwent metabolism in vivo, leading to rapid clearance and low oral bioavailability . Variation of the linker group between the piperidine and the lipophilic substituent identified 1-[2-(methylsulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide as potent and orally bioavailable inhibitors of PKB .

Result of Action

The compound strongly inhibits the growth of human tumor xenografts in nude mice at well-tolerated doses . It modulates biomarkers of signaling through PKB in vivo .

Safety and Hazards

The safety and hazards associated with piperidine derivatives can vary depending on their structure and the specific conditions under which they are used. Some piperidine derivatives have been evaluated for their cytotoxicity on human cells and were found to be non-toxic.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research may focus on discovering new piperidine derivatives with enhanced biological activity and improved safety profiles.